Cas no 86979-08-0 (Ethanone, 2-(1-azabicyclo[2.2.2]oct-3-yl)-1-phenyl-)

• Product name: Ethanone, 2-(1-azabicyclo[2.2.2]oct-3-yl)-1-phenyl-
• CAS No: 86979-08-0
• MF: C₁₅H₁₉NO
• MW: 229.31746
• CID: 659928
• PubChem ID: 13070754

Ethanone, 2-(1-azabicyclo[2.2.2]oct-3-yl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1-azabicyclo[2.2.2]oct-3-yl)-1-phenyl-
• 2-(1-azabicyclo[2.2.2]octan-3-yl)-1-phenylethanone
• 86979-08-0
• 2-(1-Azabicyclo[2.2.2]octan-3-yl)-1-phenylethan-1-one
• DTXSID60517301
• SCHEMBL11884856
• 3-benzoylmethylquinuclidine

• Inchi： InChI=1S/C15H19NO/c17-15(13-4-2-1-3-5-13)10-14-11-16-8-6-12(14)7-9-16/h1-5,12,14H,6-11H2
• InChI Key： UBCJWUDAARFBFG-UHFFFAOYSA-N
• SMILES： C1CN2CCC1C(C2)CC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 2.4